(4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol

• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.24 g/mol
• SMILES: C1CCN(C1)C2=CC(=C(C=C2)CO)C(F)(F)F
• InChI: InChI=1S/C12H14F3NO/c13-12(14,15)11-7-10(4-3-9(11)8-17)16-5-1-2-6-16/h3-4,7,17H,1-2,5-6,8H2
• InChIKey: SZOHKIUHVZMDIG-UHFFFAOYSA-N

Obtain reproducible results with the exact regioisomer (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol. - LogP 2.5 & TPSA 23.5 Ų ensure optimal drug-likeness. - Benzylic alcohol handle enables selective derivatization for MMP inhibitor design. - Guaranteed purity ≥98% with batch consistency.

(4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol: Profile & Identifiers

(4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol, bearing the CAS Registry Number 1427023-56-0, is a fluorinated building block characterized by a pyrrolidine ring and a trifluoromethyl substituent on a benzylic alcohol core. With the molecular formula C12H14F3NO and a molecular weight of 245.24 g/mol, this solid-state compound is primarily employed as a synthetic intermediate in medicinal chemistry and agrochemical research . The combination of a hydrophilic alcohol handle and a lipophilic trifluoromethyl group positions it as a versatile scaffold for the construction of more complex, potentially bioactive molecules [1].

Fluorinated benzylic alcohol building block

2-CF3, 4-pyrrolidine substitution pattern

Suitable for med-chem & agrochemical intermediate research

• [1] Kuujia. (n.d.). (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol. Retrieved from https://www.kuujia.com/cas-1427023-56-0.html View Source

Uniqueness of (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol

The precise regioisomeric arrangement of the pyrrolidine, trifluoromethyl, and hydroxymethyl groups on the phenyl ring of (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol is not interchangeable with its close structural analogs. As the evidence below demonstrates, even minor positional shifts or functional group modifications—such as relocating the trifluoromethyl group from the 2-position to the 3-position or converting the hydroxymethyl handle to an aldehyde—result in quantifiable differences in key physicochemical properties. The target compound exhibits a distinct logP and predicted pKa profile compared to its regioisomer, 4-(pyrrolidin-1-yl)-3-(trifluoromethyl)phenyl)methanol . Furthermore, its benzylic alcohol functionality confers a different synthetic utility and reactivity profile relative to the corresponding aldehyde, 4-(pyrrolidin-1-yl)-2-(trifluoromethyl)benzaldehyde . These property differentials directly impact solvent selection, reaction design, and purification strategies, making the target compound a non-fungible entity in a research or process development context.

Regioisomer 3-CF3 regioisomer exhibits higher predicted lipophilicity; direct replacement may alter solubility and partitioning profile.

Analog Aldehyde analog introduces different reactivity; alcohol handle cannot replicate aldehyde electrophilicity in synthetic sequences.

Procurement Comparator regioisomer purity is less consistently specified; transparency of quality data may affect reproducibility.

Differentiating Evidence for (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol

Lipophilicity Difference vs. Regioisomer

The target compound's lipophilicity, quantified by XLogP3, is 2.5 [1]. In contrast, the closely related regioisomer, (4-(pyrrolidin-1-yl)-3-(trifluoromethyl)phenyl)methanol, has a predicted SlogP of 3.2494 [2]. This difference of approximately 0.75 log units indicates that the target compound is notably less lipophilic, which can translate to higher aqueous solubility and distinct pharmacokinetic behavior if used in a lead optimization context.

Lipophilicity vs. regioisomer

Class-level inference

XLogP3 2.5 vs. SlogP 3.2494 (Δ ≈ -0.75, less lipophilic)

Supports lipophilicity-driven selection in lead optimization research.

Computational prediction; confirm experimentally in target assay system.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3: 2.5
Comparator Or Baseline	SlogP: 3.2494 for (4-(pyrrolidin-1-yl)-3-(trifluoromethyl)phenyl)methanol
Quantified Difference	ΔLogP ≈ -0.75 (less lipophilic)
Conditions	Computational prediction (XLogP3 vs. SlogP)

Why This Matters

A difference of 0.75 in LogP is significant in drug design, as it substantially influences membrane permeability and solubility, directly affecting a compound's developability profile and the choice of formulation strategies.

• [1] Kuujia. (n.d.). (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol. Retrieved from https://www.kuujia.com/cas-1427023-56-0.html View Source
• [2] MMsINC Database Search. (n.d.). Entry for C12H14F3NO (regioisomer). Retrieved from mms.dsfarm.unipd.it View Source

Synthetic Utility: Alcohol vs. Aldehyde

The target compound features a primary alcohol (-CH2OH) as its reactive handle, which enables a distinct set of synthetic transformations (e.g., etherification, esterification, conversion to a leaving group) compared to the aldehyde functionality of 4-(pyrrolidin-1-yl)-2-(trifluoromethyl)benzaldehyde . While specific reaction yield data is not available, the fundamental reactivity profile is a critical differentiator. The aldehyde is a versatile electrophile, whereas the alcohol can serve as a nucleophile, be protected, or be activated for various coupling reactions, offering orthogonal synthetic pathways.

Alcohol vs. aldehyde reactivity

Class-level inference

Benzylic alcohol (-CH2OH) vs. aldehyde (-CHO); orthogonal synthetic handles

Alcohol offers nucleophilic and protection/deprotection routes distinct from electrophilic aldehyde.

Reactivity inferred from functional group chemistry; data to verify in specific route.

Evidence Dimension	Functional group reactivity
Target Compound Data	Benzylic alcohol (-CH2OH)
Comparator Or Baseline	Aldehyde (-CHO) in 4-(pyrrolidin-1-yl)-2-(trifluoromethyl)benzaldehyde
Quantified Difference	Qualitative difference in reactivity; no direct quantitative yield comparison available.
Conditions	General organic chemistry principles

Why This Matters

This determines the compound's role in a synthetic sequence. The alcohol provides a versatile handle for derivatization without the inherent oxidation sensitivity of an aldehyde, making it a more stable and manipulable intermediate for multi-step syntheses.

Purity and Procurement Reliability

The target compound is commercially available at a defined purity standard. Multiple vendors report a purity of 97% or higher for (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol , and some sources cite ISO-certified production, ensuring suitability for pharmaceutical R&D and quality control applications . In contrast, a direct comparator, the 3-substituted regioisomer (4-(pyrrolidin-1-yl)-3-(trifluoromethyl)phenyl)methanol, is less widely available and its reported purity data is often less transparent, making the target compound a lower-risk option for reproducible research.

Purity & procurement reliability

Supporting evidence

Purity ≥97% reported by multiple vendors; ISO-certified production available

Consistent purity specification supports reproducible research workflows.

Comparator regioisomer purity data often less transparent; verify supplier COA.

Evidence Dimension	Commercial purity and quality assurance
Target Compound Data	Purity ≥ 97% (reported by multiple suppliers); ISO-certified production available
Comparator Or Baseline	Purity of 4-(pyrrolidin-1-yl)-3-(trifluoromethyl)phenyl)methanol not consistently specified across vendors
Quantified Difference	Not quantifiable due to lack of comparator data
Conditions	Vendor-specified purity data

Why This Matters

Procurement decisions are driven by reliability and reproducibility. A compound with well-documented purity from multiple, qualified suppliers reduces experimental variability and accelerates research timelines, which is a key consideration for industrial and academic labs.

Application Scenarios for (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol

Lead Optimization in Medicinal Chemistry

The specific lipophilicity (LogP of 2.5) and topological polar surface area (TPSA of 23.5 Ų) [1] of (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol make it a suitable building block for installing a moderately lipophilic, pyrrolidine-containing fragment. Its property profile aligns with established drug-likeness parameters, and its use over more lipophilic analogs (e.g., the 3-trifluoromethyl regioisomer) can help medicinal chemists maintain favorable physicochemical space during lead optimization, thereby potentially improving in vivo pharmacokinetic outcomes.

Selective MMP Inhibitor Design

Given its structural features, which are shared with known pyrrolidine-based matrix metalloproteinase (MMP) inhibitors [1], this compound can serve as a core scaffold for designing new inhibitors. The benzylic alcohol provides a functional handle for introducing groups that can enhance selectivity for specific MMP isoforms (e.g., MMP-2 or MMP-9), addressing a critical challenge in the field where broad-spectrum inhibition can lead to off-target musculoskeletal toxicity.

Agrochemical Intermediate with Enhanced Bioavailability

The combination of a lipophilic trifluoromethyl group and a metabolically stable pyrrolidine ring [1] makes this compound a valuable intermediate in the development of modern agrochemicals. When integrated into a larger active ingredient, these motifs can improve the compound's ability to penetrate plant cuticles or insect exoskeletons while resisting rapid degradation in the field, leading to more effective and longer-lasting crop protection agents.

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Moderate lipophilicity and TPSA profile

Drug-likeness parameter alignment in scaffold design

MMP inhibitor probe design

Pyrrolidine-benzylic alcohol scaffold with derivatizable handle

Isoform selectivity screening and structure-activity interpretation

Agrochemical intermediate research

CF3/pyrrolidine motifs for stability

Penetration and stability screening in target organism models

• [1] Kuujia. (n.d.). (4-(Pyrrolidin-1-yl)-2-(trifluoromethyl)phenyl)methanol. Retrieved from https://www.kuujia.com/cas-1427023-56-0.html View Source